Cas no 20188-65-2 (D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI))

• Product Name: D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
• CAS No: 20188-65-2
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 286985
• PubChem ID: 244838
• Update Time: 2025-04-19

D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-C-1H-benzimidazol-2-yl-, (S)- (9CI)
• 1-(1H-benzimidazol-2-yl)hexane-1,2,3,4,5,6-hexol
• (1'S)-(E)-3-methyl-5-(2,2,3-trimethylcyclopent-3-en-1-yl)pent-4-en-2-ol
• (1S)-1-(1H-Benzimidazol-2-yl)-D-glucit
• 3-Methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-4-penten-2-ol
• 3-Methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)pent-4-en-2-ol
• 4-Penten-2-ol, 3-methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-
• AC1O5NCG
• EINECS 267-140-4
• NSC351517
• NSC-73485
• 1-C-1H-Benzimidazol-2-ylhexitol
• 51030-48-9
• 7596-30-7
• NSC403351
• AKOS024332459
• NSC406950
• C13H18N2O6
• 1-C-(1H-benzimidazol-2-yl)hexitol
• 2-(1,2,3,4,5,6-HEXAHYDROXYHEXYL)-BENZIMIDAZOLE
• 20188-65-2
• 860188-56-3
• NCIOpen2_002381
• NSC-403351
• NSC73485
• 1-(1H-Benzo[d]imidazol-2-yl)hexane-1,2,3,4,5,6-hexaol
• NSC-406950
• NSC-351517
• DTXSID90942248

• Inchi： 1S/C13H18N2O6/c16-5-8(17)9(18)10(19)11(20)12(21)13-14-6-3-1-2-4-7(6)15-13/h1-4,8-12,16-21H,5H2,(H,14,15)
• InChI Key： CYKWATZSCQBYBA-UHFFFAOYSA-N
• SMILES： OC(C(C(CO)O)O)C(C(C1=NC2C=CC=CC=2N1)O)O

Computed Properties

• Exact Mass: 298.11654
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 150.06
• LogP: -1.96780